Cas no 178101-23-0 ((Z)-2-(2-nitroethenyl)-Furan)

• Product Name: (Z)-2-(2-nitroethenyl)-Furan
• CAS No: 178101-23-0
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 1107900
• Update Time: 2024-07-25

(Z)-2-(2-nitroethenyl)-Furan Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2-nitroethenyl)-Furan
• 1-(2-Furyl)-2-nitroaethylen
• 2-[(Z)-2-nitroethenyl]furan

• Inchi： 1S/C6H5NO3/c8-7(9)4-3-6-2-1-5-10-6/h1-5H/b4-3-
• InChI Key： WVUICGOYGDHVBH-ARJAWSKDSA-N
• SMILES： O1C=CC=C1/C=C\[N+]([O-])=O

Computed Properties

• Exact Mass: 139.027
• Monoisotopic Mass: 139.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59A^2

Experimental Properties

• Melting Point: 72-75℃
• PSA: 58.96000
• LogP: 2.05020